Cas no 88798-13-4 (3-(Difluoromethoxy)phenol)

3-(Difluoromethoxy)phenol Properties

Names and Identifiers

• 3-(Difluoromethoxy)phenol
• 3-Difluoromethoxyphenol
• 3-difluoromethoxy phenol
• Phenol,3-(difluoromethoxy)-
• Phenol, 3-(difluoromethoxy)-
• 3-[bis(fluoranyl)methoxy]phenol
• NETVQEPAYWXLPM-UHFFFAOYSA-N
• SBB087412
• 4639AC
• 3-(Difluoromethoxy)phenol, AldrichCPR
• AS00168
• NE18734
• ST24041595
• A842942
• 798D134
• 3-(Difluoromethoxy)phenol (ACI)
• EN300-140598
• 88798-13-4
• DTXSID20378894
• FNFZGDZICZQNNT-UHFFFAOYSA-N
• AKOS009157427
• AS-46036
• CL8486
• CS-W021774
• SY258293
• DB-394003
• MFCD00236235
• SCHEMBL872503
• +Expand

• MDL： MFCD00236235
• InChIKey： NETVQEPAYWXLPM-UHFFFAOYSA-N
• Inchi： 1S/C7H6F2O2/c8-7(9)11-6-3-1-2-5(10)4-6/h1-4,7,10H
• SMILES： FC(OC1C=C(O)C=CC=1)F

Computed Properties

• Exact Mass: 160.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 160.03358575g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 1.99360
• PSA: 29.46000

3-(Difluoromethoxy)phenol Security Information

• Safety Instruction： S45
• Risk Phrases：R23/24/25
• Dangerous goods sign： T
• Hazardous Material transportation number：2810
• Hazard Statement： Toxic
• PackingGroup：Ⅲ
• Risk Phrases： 23/24/25-25
• HazardClass：6.1

3-(Difluoromethoxy)phenol Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%